Lead chloride (PbCl2)

• IUPAC Name: lead(2+);dichloride
• InChI: InChI=1S/2ClH.Pb/h2*1H;/q;;+2/p-2
• InChI Key: HWSZZLVAJGOAAY-UHFFFAOYSA-L
• Canonical SMILES: [Cl-].[Cl-].[Pb+2]
• Molecular Formula: Cl2Pb
• Molecular Weight: 278 g/mol
• CAS No.: 13931-84-5

Description

Lead chloride, also known as lead dichloride or plumbous chloride, is an inorganic compound with the chemical formula PbCl2. It appears as a white, odorless solid under ambient conditions and is poorly soluble in water. Lead chloride is one of the most important lead-based reagents and occurs naturally in the form of the mineral cotunnite .

Preparation Methods

Lead chloride can be synthesized through several methods:

Reaction with Sodium Chloride or Hydrochloric Acid: Lead chloride is commonly prepared by reacting lead nitrate with sodium chloride or hydrochloric acid[ \text{Pb(NO}_3\text{)}_2 + 2\text{NaCl} \rightarrow \text{PbCl}_2 + 2\text{NaNO}_3 ] [ \text{Pb(NO}_3\text{)}_2 + 2\text{HCl} \rightarrow \text{PbCl}_2 + 2\text{HNO}_3 ]

Reaction with Lead(IV) Oxide: Another method involves reacting lead(IV) oxide with hydrochloric acid[ \text{PbO}_2 + 4\text{HCl} \rightarrow \text{PbCl}_2 + 2\text{H}_2\text{O} + \text{Cl}_2 ]

Direct Chlorination: Lead chloride can also be produced by reacting chlorine gas with lead metal.

Chemical Reactions Analysis

Lead chloride undergoes various chemical reactions, including:

Precipitation: Lead chloride precipitates from aqueous solutions of lead(II) compounds upon addition of chloride sources such as hydrochloric acid, sodium chloride, or potassium chloride[ \text{Pb}^{2+} + 2\text{Cl}^- \rightarrow \text{PbCl}_2 ]

Complex Formation: In the presence of excess chloride ions, lead chloride forms soluble complex ions such as tetrachloroplumbate(II)[ \text{PbCl}_2 + 2\text{Cl}^- \rightarrow [\text{PbCl}_4]^{2-} ]

Oxidation and Reduction: Lead chloride can be reduced to lead metal and oxidized to lead(IV) chloride under specific conditions.

Scientific Research Applications

Lead chloride has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other lead compounds and organometallic derivatives.

Biology and Medicine: Lead chloride is studied for its toxicological effects and its role in lead poisoning.

Industry: It is used in the production of lead-based pigments, ceramics, and glass.

Mechanism of Action

Lead chloride exerts its effects primarily through the formation of complex ions and its interaction with biological molecules. In aqueous solutions, lead chloride dissociates into lead(II) ions and chloride ions. The lead(II) ions can form complexes with various ligands, disrupting biological processes and leading to toxic effects .

Comparison with Similar Compounds

Lead chloride can be compared with other lead halides such as lead fluoride, lead bromide, and lead iodide:

Lead Fluoride (PbF2): Unlike lead chloride, lead fluoride is more soluble in water and has different applications in optics and electronics.

Lead Bromide (PbBr2): Lead bromide shares similar properties with lead chloride but has different solubility and reactivity.

Lead Iodide (PbI2): Lead iodide is known for its bright yellow color and is used in photography and solar cells.

Lead chloride’s unique properties, such as its low solubility in water and its ability to form complex ions, distinguish it from these similar compounds.